2-ethyloxolane-2-carbaldehyde

• CAS RN: 2137570-79-5
• Molecular Formula: C7H12O2
• Molecular Weight: 128.2

Description

2-Ethyloxolane-2-carbaldehyde (2-EOC) is an organic compound belonging to the class of aldehydes. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other molecules of interest. 2-EOC is a colorless liquid with a boiling point of 83°C and a melting point of -25°C. It is soluble in water and organic solvents, and it can be easily synthesized from readily available starting materials.

Scientific Research Applications

2-ethyloxolane-2-carbaldehyde is a versatile compound that has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other molecules of interest. It has also been used in the synthesis of heterocyclic compounds, such as pyridines, quinolines, and thiazoles. In addition, it has been used in the synthesis of polymers and other materials.

Mechanism of Action

2-ethyloxolane-2-carbaldehyde acts as a nucleophile, attacking the electrophilic carbon atom of the substrate molecule. This reaction results in the formation of a new carbon-oxygen bond, which is then stabilized by a hydrogen bond between the oxygen atom of the 2-ethyloxolane-2-carbaldehyde molecule and the hydrogen atom of the substrate molecule. This mechanism of action allows 2-ethyloxolane-2-carbaldehyde to be used as a versatile building block for the synthesis of a variety of compounds.
Biochemical and Physiological Effects
2-ethyloxolane-2-carbaldehyde has been shown to have a variety of biochemical and physiological effects. It has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. In addition, it has been shown to be an effective inhibitor of the enzyme lipoxygenase, which is involved in the production of leukotrienes.

Advantages and Limitations for Lab Experiments

2-ethyloxolane-2-carbaldehyde is an ideal compound for use in laboratory experiments due to its low cost, low toxicity, and easy availability. It is also a highly reactive compound, which makes it useful for the synthesis of a variety of compounds. However, it is important to note that 2-ethyloxolane-2-carbaldehyde has a relatively low boiling point, which can make it difficult to work with in laboratory experiments.

Future Directions

In the future, 2-ethyloxolane-2-carbaldehyde could be used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other molecules of interest. It could also be used in the synthesis of polymers and other materials. Additionally, it could be used in the development of new inhibitors for enzymes involved in inflammation, such as cyclooxygenase-2 and lipoxygenase. Finally, it could be used in the development of new catalysts for organic reactions.

Synthesis Methods

2-ethyloxolane-2-carbaldehyde can be synthesized from ethyloxirane and acetic acid in a two-step reaction. In the first step, ethyloxirane is reacted with acetic acid at a temperature of 80°C and a pressure of 1.5 atmospheres to form 2-ethyloxolane-2-carbaldehyde. In the second step, the 2-ethyloxolane-2-carbaldehyde is reacted with hydrazine hydrate at a temperature of 80°C and a pressure of 1.5 atmospheres to form 2-ethyloxolane-2-carbaldehyde hydrazone. The reaction can be carried out in an inert atmosphere, such as nitrogen or argon.